1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[(6-fluoropyrimidin-4-yl)amino]ethanol

• IUPAC Name: 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[(6-fluoropyrimidin-4-yl)amino]ethanol
• InChI: InChI=1S/C11H16FN3O3/c1-11(2)17-5-8(18-11)7(16)4-13-10-3-9(12)14-6-15-10/h3,6-8,16H,4-5H2,1-2H3,(H,13,14,15)/t7?,8-/m1/s1
• InChI Key: FESMXRLKINQESK-BRFYHDHCSA-N
• Canonical SMILES: CC1(OCC(O1)C(CNC2=CC(=NC=N2)F)O)C
• Isomeric SMILES: CC1(OC[C@@H](O1)C(CNC2=CC(=NC=N2)F)O)C
• Molecular Formula: C11H16FN3O3
• Molecular Weight: 257.26 g/mol

Description

1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[(6-fluoropyrimidin-4-yl)amino]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and the ability to interact with biological systems, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[(6-fluoropyrimidin-4-yl)amino]ethanol is not fully understood. However, it is believed that the compound interacts with specific proteins or enzymes in the body, leading to changes in cellular signaling pathways. This, in turn, can affect various biological processes, such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on various factors, such as the dose, route of administration, and target tissue. In general, the compound has been shown to have cytotoxic effects on cancer cells, inhibit viral replication, and modulate neurotransmitter activity in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[(6-fluoropyrimidin-4-yl)amino]ethanol in lab experiments is its ability to interact specifically with biological systems, making it a valuable tool for studying various cellular processes. However, the compound's complex structure and synthesis process can be a limitation, as it requires specialized equipment and expertise. Additionally, the compound's potential toxicity and limited solubility can also pose challenges for certain experiments.

Future Directions

The potential applications of 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[(6-fluoropyrimidin-4-yl)amino]ethanol in the field of medicinal chemistry are vast and varied. Some of the future directions for research include:
1. Further investigation of the compound's mechanism of action and interaction with specific biological targets.
2. Development of new drug formulations that improve the compound's solubility and bioavailability.
3. Preclinical and clinical trials to evaluate the compound's efficacy and safety in treating various diseases.
4. Study of the compound's potential as a diagnostic tool for detecting specific cellular processes.
5. Investigation of the compound's potential as a therapeutic agent in combination with other drugs or therapies.
In conclusion, this compound is a promising compound with vast potential in the field of medicinal chemistry. Its unique structure and ability to interact with biological systems make it a valuable tool for scientific research. Further investigation and development of the compound could lead to the development of new drugs and therapies for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[(6-fluoropyrimidin-4-yl)amino]ethanol involves a series of chemical reactions that require specialized equipment and expertise. The most common method involves the use of various reagents and solvents, such as ethyl acetate, lithium aluminum hydride, and trifluoroacetic acid, to name a few. The process is complex and requires careful monitoring to ensure the purity and yield of the final product.

Scientific Research Applications

The scientific research application of 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[(6-fluoropyrimidin-4-yl)amino]ethanol is vast and varied. One of the most promising applications is in the development of new drugs for the treatment of various diseases, including cancer, viral infections, and neurological disorders. The compound has shown promising results in preclinical studies, demonstrating its potential as a therapeutic agent.